Cas no 103058-74-8 (5-Methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-Methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 103058-74-8
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2115100
• PubChem ID: 13648474
• Update Time: 2024-11-05

5-Methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-p-tolyl-1H-[1,2,4]triazole-3-carboxylic acid
• 5-methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
• 5-Methyl-1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylic acid
• STL131905
• HTS004660
• BBL006334
• H5221
• BB 0239023
• 5-Methyl-1-p-tolyl-1H-[1,2,4]triazole-3-carbox ylic acid
• DA-37147
• 103058-74-8
• 5-methyl-1-(4-methylphenyl)-1,2,4-triazole-3-carboxylic acid
• BS-4242
• AKOS000301948
• 5-Methyl-1-(p-tolyl)-1H-1,2,4-triazole-3-carboxylicacid
• 5-Methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C11H11N3O2/c1-7-3-5-9(6-4-7)14-8(2)12-10(13-14)11(15)16/h3-6H,1-2H3,(H,15,16)
• InChI Key： XHFNOIFAKRXWAA-UHFFFAOYSA-N
• SMILES： OC(C1N=C(C)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 2.3

5-Methyl-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles